2,2,2-trichloro-N,N-diethylacetamide
Overview
Description
2,2,2-trichloro-N,N-diethylacetamide is a useful research compound. Its molecular formula is C6H10Cl3NO and its molecular weight is 218.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
2,2,2-Trichloro-N,N-diethylacetamide has been utilized in the synthesis of various chemical compounds. For instance, it has been involved in the preparation of compounds like 2,2,2-trichloro-N-[(trimethylsilyl)methyl]acetamide, which was studied using X-ray analysis and quantum chemical calculations. This indicates its utility in creating structurally diverse molecules for further research in molecular structure and spectroscopy (Sterkhova, Lazarev, & Lazareva, 2019).
Organic Synthesis
In organic synthesis, this compound has been employed as an alternative reagent. For example, it has been used as a substitute for chloral hydrate in the synthesis of 2-hydroxyimino-N-arylacetamides, demonstrating its versatility and applicability in organic synthesis processes (Krapcho & Cadarmro, 2004).
Protein Synthesis Studies
It's also been studied for its effects on protein synthesis. Research on the effects of chloracetamides on protein synthesis in both in vivo and in vitro settings has been conducted, although not specifically on this compound, but on similar chloracetamide herbicides. These studies provide insights into the biochemical pathways and mechanisms of action of these compounds (Deal, Reeves, Larkins, & Hess, 1980).
Radiochemistry
In the field of radiochemistry, derivatives of chloroacetanilide herbicides, closely related to this compound, have been synthesized for studies on metabolism and mode of action. These radiolabeled compounds are crucial for tracing and understanding the biochemical interactions of these herbicides (Latli & Casida, 1995).
Safety and Hazards
Properties
IUPAC Name |
2,2,2-trichloro-N,N-diethylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10Cl3NO/c1-3-10(4-2)5(11)6(7,8)9/h3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIWFZENWZGPLQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C(Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Cl3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90179032 | |
Record name | Acetamide, N,N-diethyl-2,2,2-trichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90179032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2430-00-4 | |
Record name | 2,2,2-Trichloro-N,N-diethylacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2430-00-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetamide, N,N-diethyl-2,2,2-trichloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002430004 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, N,N-diethyl-2,2,2-trichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90179032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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